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Abstract
This technical guide provides a comprehensive overview of the boiling point and density of 2,5-
Difluorophenyl isothiocyanate (CAS No. 206559-57-1), a key fluorinated building block in

modern organic synthesis.[1][2] Beyond presenting the fundamental physicochemical data, this

document delves into the practical implications of these properties for researchers, scientists,

and drug development professionals. It offers detailed, field-proven experimental protocols for

the accurate determination of boiling point and density, explains the causality behind

methodological choices, and outlines critical safety and handling procedures. The guide aims to

bridge the gap between raw data and practical application, ensuring both scientific integrity and

operational safety in the laboratory.

Introduction: The Significance of 2,5-Difluorophenyl
Isothiocyanate
2,5-Difluorophenyl isothiocyanate is a specialized organic compound characterized by a

difluorinated phenyl ring attached to a highly reactive isothiocyanate (-N=C=S) functional

group. The presence of fluorine atoms significantly modulates the molecule's electronic

properties, lipophilicity, and metabolic stability, making it a valuable reagent in medicinal

chemistry and materials science.[3] It is frequently employed to introduce fluorinated phenyl
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moieties into larger molecules, a common strategy for enhancing the biological activity and

pharmacokinetic profiles of drug candidates.[3] Furthermore, the isothiocyanate group serves

as an efficient electrophile for coupling with primary and secondary amines to form thioureas,

which are versatile intermediates in the synthesis of complex heterocyclic compounds.[3]

An accurate understanding of its fundamental physical properties, such as boiling point and

density, is paramount for its effective use. These parameters govern purification strategies

(e.g., distillation), reaction setup and stoichiometry, and safety protocols related to its volatility

and handling.

Core Physicochemical Properties
The essential physicochemical data for 2,5-Difluorophenyl isothiocyanate are summarized

below. These values serve as a critical baseline for any experimental work involving this

compound.

Property Value Source(s)

CAS Number 206559-57-1 [4][5]

Molecular Formula C₇H₃F₂NS [4][5]

Molecular Weight 171.17 g/mol [4]

Boiling Point (bp)
205 °C (at atmospheric

pressure)
[4][5][6]

Density 1.338 g/mL (at 25 °C) [4][5][6]

Refractive Index (n20/D) 1.602 [4][6]

Flash Point 92 °C (197.6 °F) - closed cup [4][5]

Sensitivity Moisture Sensitive [5][6]
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Boiling Point: The boiling point is the temperature at which a liquid's vapor pressure equals

the external pressure, causing it to transition into a gaseous state.[7][8] For 2,5-
Difluorophenyl isothiocyanate, its relatively high boiling point of 205 °C indicates low

volatility at room temperature, which simplifies handling compared to more volatile reagents.

However, this property is crucial for:

Purification: Vacuum distillation is the preferred method for purifying high-boiling-point

liquids like this one, as it allows boiling at a lower temperature, preventing thermal

decomposition.

Reaction Conditions: Knowledge of the boiling point is essential for selecting appropriate

solvents and setting reaction temperatures, especially in reflux setups, to avoid loss of the

reagent.

Density: As an intensive property, density (mass per unit volume) is fundamental for accurate

laboratory work.[9] Its primary utility is in:

Stoichiometric Calculations: It allows for the precise conversion between the mass and

volume of the liquid. This is often more convenient and faster than weighing out the liquid

for each reaction, especially when dealing with small quantities or setting up multiple

reactions.

Solvent Selection: Density differences are exploited in liquid-liquid extractions during

workup procedures to ensure proper layer separation.

Experimental Protocols for Property Determination
The following sections provide step-by-step methodologies for the experimental verification of

boiling point and density. These protocols are designed to be self-validating and emphasize

accuracy and safety.

Determination of Boiling Point via the Capillary Method
This micro-method is ideal for determining the boiling point of small quantities of liquid. The

principle relies on identifying the temperature at which the vapor pressure of the liquid inside a

capillary tube equals the atmospheric pressure.[10]
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Apparatus and Materials:

Thiele tube or similar oil bath apparatus

High-boiling-point mineral oil or paraffin

Thermometer (-10 to 250 °C range)

Small test tube (fusion tube)

Melting point capillary tube

Bunsen burner or hot plate

Stand and clamps

Sample of 2,5-Difluorophenyl isothiocyanate

Step-by-Step Methodology:

Capillary Preparation: Take a melting point capillary tube and seal one end by heating it in

the flame of a Bunsen burner until the glass melts and closes the opening.[7][11]

Sample Preparation: Add approximately 1-2 mL of 2,5-Difluorophenyl isothiocyanate into

the small test tube.

Assembly: Place the sealed capillary tube into the test tube with the open end submerged in

the liquid and the sealed end protruding above the surface.[8][10]

Apparatus Setup: Attach the test tube to the thermometer using a rubber band or thread. The

bottom of the test tube should be level with the thermometer bulb.

Heating: Immerse the assembly into the Thiele tube's oil bath, ensuring the oil level is above

the liquid in the test tube but below the top of the test tube.[10]

Observation: Begin to gently heat the side arm of the Thiele tube.[10] As the temperature

rises, a stream of bubbles will start to emerge from the open end of the submerged capillary

tube.
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Boiling Point Identification: Continue heating until a rapid and continuous stream of bubbles

is observed. At this point, turn off the heat. The liquid will begin to cool.

Recording: The boiling point is the temperature at which the bubbling stops and the liquid

just begins to enter the capillary tube.[10] Record this temperature. For accuracy, allow the

apparatus to cool and repeat the measurement.

Causality Behind the Method: The initial stream of bubbles consists of the air trapped in the

capillary. As the liquid is heated to its boiling point, its vapor pressure increases and forces the

air out, followed by the substance's vapor. When the heat is removed, the vapor pressure

drops. The exact moment the external atmospheric pressure overcomes the internal vapor

pressure, the liquid is pushed back into the capillary. This equilibrium point is, by definition, the

boiling point.[7]

Caption: Workflow for Boiling Point Determination.

Determination of Density
Density is calculated by accurately measuring the mass of a known volume of the liquid.[12] A

volumetric flask or pycnometer provides the necessary precision for the volume measurement.

Apparatus and Materials:

Analytical balance (readable to at least 0.001 g)

Volumetric flask (e.g., 10 mL or 25 mL) with stopper

Pasteur pipette

Thermometer

Sample of 2,5-Difluorophenyl isothiocyanate

Step-by-Step Methodology:

Mass of Empty Flask: Ensure the volumetric flask is clean and completely dry. Measure and

record its mass on the analytical balance.[9]
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Sample Addition: Carefully fill the volumetric flask with 2,5-Difluorophenyl isothiocyanate
until the liquid is close to the calibration mark.

Precise Volume Adjustment: Use a Pasteur pipette to add the final amount of liquid drop-by-

drop until the bottom of the meniscus is exactly on the calibration mark.[13]

Mass of Filled Flask: Stopper the flask and measure its total mass on the analytical balance.

Temperature Recording: Measure and record the temperature of the sample, as density is

temperature-dependent.

Calculation:

Calculate the mass of the liquid by subtracting the mass of the empty flask from the mass

of the filled flask.[14]

Calculate the density using the formula: Density = Mass / Volume. The volume is the

calibrated volume of the flask.

Validation: For robust results, repeat the procedure at least twice and average the calculated

densities.[13]

Trustworthiness of the Protocol: Using a Class A volumetric flask ensures the volume is known

with high accuracy. An analytical balance provides precise mass measurement. Repeating the

measurement and checking for consistency validates the result against potential errors such as

improper filling or measurement reading.

Caption: Workflow for Density Determination.

Safety and Handling Considerations
Isothiocyanates as a class of compounds require careful handling due to their reactivity and

potential toxicity.[15][16][17]

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),

safety goggles or a face shield, and a lab coat.[15]
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Ventilation: All handling of 2,5-Difluorophenyl isothiocyanate should be performed in a

well-ventilated chemical fume hood to avoid inhalation of vapors.[15][16]

Moisture Sensitivity: The compound is moisture-sensitive.[5][6] Store it in a tightly sealed

container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry place. Moisture

can lead to degradation of the material.

Spills: In case of a spill, absorb the material with an inert absorbent like vermiculite or sand.

[17] Collect the waste in a sealed container for proper hazardous waste disposal. Do not

flush down the drain.[16]

Incompatibilities: Keep away from strong oxidizing agents, strong acids, strong bases, and

water.

Conclusion
2,5-Difluorophenyl isothiocyanate is a valuable synthetic tool whose effective and safe use is

underpinned by a solid understanding of its core physical properties. Its boiling point of 205 °C

and density of 1.338 g/mL at 25 °C are not merely data points but critical parameters that

inform purification, reaction design, and handling protocols. By employing the robust

experimental methodologies detailed in this guide, researchers can confidently verify these

properties, ensuring accuracy, reproducibility, and safety in their scientific endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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